Cas no 954124-21-1 (4-(4-Nitrophenyl)piperidine-2,6-dione)

• Product Name: 4-(4-Nitrophenyl)piperidine-2,6-dione
• CAS No: 954124-21-1
• MF: C₁₁H₁₀N₂O₄
• MW: 234.208102703094
• CID: 803363
• PubChem ID: 53426303
• Update Time: 2025-10-31

4-(4-Nitrophenyl)piperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(4-Nitrophenyl)piperidine-2,6-dione
• 2,6-Piperidinedione, 4-(4-nitrophenyl)-
• 2,5-DIMETHYL-3-ETHYLBENZOTHIAZOLIUM ETHYLSULFATE
• 4-(4-nitro-phenyl)-piperidine-2,6-dione
• SCHEMBL1861208
• 954124-21-1
• DTXSID80699173
• CLNUBVHQUXBQSK-UHFFFAOYSA-N

• Inchi： 1S/C11H10N2O4/c14-10-5-8(6-11(15)12-10)7-1-3-9(4-2-7)13(16)17/h1-4,8H,5-6H2,(H,12,14,15)
• InChI Key： CLNUBVHQUXBQSK-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=CC(=CC=2)[N+](=O)[O-])CC(N1)=O

Computed Properties

• Exact Mass: 234.06400
• Monoisotopic Mass: 234.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92A^2
• XLogP3: 0.5

Experimental Properties

• PSA: 91.99000
• LogP: 1.96700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-(4-Nitrophenyl)piperidine-2,6-dione

Professional Introduction to 4-(4-Nitrophenyl)piperidine-2,6-dione (CAS No. 954124-21-1)

4-(4-Nitrophenyl)piperidine-2,6-dione is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 954124-21-1, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both nitro and piperidine moieties in its molecular framework imparts distinct reactivity and biological activity, making it a valuable scaffold for synthesizing novel therapeutic agents.

The< strong>piperidine ring is a prominent feature in many bioactive molecules, known for its ability to enhance binding affinity and metabolic stability. In the context of 4-(4-Nitrophenyl)piperidine-2,6-dione, the piperidine moiety contributes to the compound's solubility and bioavailability, which are critical factors in drug design. The nitro group, on the other hand, introduces electrophilic characteristics that can be exploited in various chemical transformations, facilitating the synthesis of more complex derivatives.

Recent advancements in pharmaceutical research have highlighted the importance of heterocyclic compounds like 4-(4-Nitrophenyl)piperidine-2,6-dione in addressing various therapeutic challenges. Studies have demonstrated that modifications around the piperidine core can lead to compounds with enhanced pharmacological properties. For instance, researchers have explored derivatives of this compound for their potential in treating neurological disorders, where the piperidine scaffold is known to interact favorably with biological targets.

The< strong>CAS No. 954124-21-1 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and patent filings. This standardized nomenclature is essential for researchers who are working on synthesizing or utilizing 4-(4-Nitrophenyl)piperidine-2,6-dione in their studies. The compound's structural complexity necessitates precise synthetic methodologies, which have been refined through extensive laboratory work.

In the realm of drug discovery, the< strong>nitrophenyl group in 4-(4-Nitrophenyl)piperidine-2,6-dione offers a versatile platform for further functionalization. Nitro groups can be reduced to amines or converted into other functional entities, enabling the creation of diverse chemical libraries. This flexibility has been leveraged in high-throughput screening campaigns to identify lead compounds for various diseases.

The synthesis of< strong>4-(4-Nitrophenyl)piperidine-2,6-dione involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Recent publications have described innovative synthetic routes that improve efficiency and reduce environmental impact. These advancements reflect the ongoing commitment within the pharmaceutical industry to develop sustainable practices while maintaining rigorous quality standards.

Evaluation of< strong>piperidine-based compounds, including 4-(4-Nitrophenyl)piperidine-2,6-dione, has revealed promising results in preclinical studies. Researchers have noted that such compounds exhibit favorable pharmacokinetic profiles and minimal side effects at therapeutic doses. These findings have spurred interest in developing new drugs based on similar scaffolds, with an emphasis on targeting elusive biological pathways.

The intersection of computational chemistry and experimental pharmacology has further accelerated the discovery process for< strong>CAS No. 954124-21-1. Molecular modeling techniques allow researchers to predict binding interactions and optimize drug candidates before they enter costly synthesis rounds. This integration of computational methods with traditional wet chemistry has been instrumental in streamlining drug development pipelines.

In conclusion, 4-(4-Nitrophenyl)piperidine-2,6-dione represents a compelling example of how structural innovation can yield novel therapeutic opportunities. Its unique combination of functional groups makes it a versatile building block for medicinal chemists seeking to develop next-generation drugs. As research continues to uncover new applications for this compound, its significance in pharmaceutical science is likely to grow even further.